Cas no 24513-41-5 (1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8aR)-)

• Product Name: 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8aR)-
• CAS No: 24513-41-5
• Molecular Formula: C₂₁H₃₂O₄
• Molecular Weight: 348.476387023926
• CID: 239005
• PubChem ID: 11462192

1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8aR)- Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-penten-1-yl]-5,6,8a-trimethyl-,(4aR,5S,6R,8aR)-
• (4aR,5S,6R,8aR)-5-[(3E)-5-Methoxy-3-methyl-5-oxo-3-penten-1-yl]-5 ,6,8a-trimethyl-3,4,4a,5,6,7,8,8a-octahydro-1-naphthalenecarboxyl ic acid
• 1-Naphthalenecarboxylicacid,3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-penten-1-yl]-5,6,8a-trimethyl-,(4a
• Monomethyl kolavate
• (4aR,5S,6R,8aR)-5-[(Z)-5-hydroxy-3-methyl-5-oxopent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• AC1O60KR
• Glutinic acid
• Haplopappsaeure
• kolavic acid 15-monomethyl ester
• Kolavinsaeure
• Kolavinsaeure-methylester
• (-)- 5,9-Dimethyl-17,19-dinor-8betaH-labda-3,13-diene-15,18-dioic acid 15-methyl ester
• [ "" ]
• FS-9648
• (4aR,5S,6R,8aR)-5-[(E)-5-methoxy-3-methyl-5-oxopent-3-enyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalene-1-carboxylic acid
• 24513-41-5
• 1-Naphthalenecarboxylic acid, 3,4,4a,5,6,7,8,8a-octahydro-5-[(3E)-5-methoxy-3-methyl-5-oxo-3-pentenyl]-5,6,8a-trimethyl-, (4aR,5S,6R,8aR)- (9CI); 17,19-Dinor-8H-labda-3,13-diene-15,18-dioic acid, 5,9-dimethyl-, 15-methyl ester, (-)- (8CI)
• AKOS040762065
• Momethyl kolavate
• DA-55628

• InChIKey： CCDSRPQULZAXRF-LIECZFJOSA-N
• Inchi： InChI=1S/C21H32O4/c1-14(13-18(22)25-5)9-11-20(3)15(2)10-12-21(4)16(19(23)24)7-6-8-17(20)21/h7,13,15,17H,6,8-12H2,1-5H3,(H,23,24)/b14-13+/t15-,17-,20+,21+/m1/s1
• SMILES： COC(/C=C(/CC[C@]1([C@H](C)CC[C@]2(C(=CCC[C@H]12)C(=O)O)C)C)\C)=O

Computed Properties

• Exact Mass: 348.23005950g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 348.23005950g/mol
• Heavy Atom Count: 25
• Complexity: 603
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 4.74940
• PSA: 63.60000
• Boiling Point: 456.6±18.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.4 mmHg at 25°C
• Flash Point: 150.4±14.7 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids